Cas no 1235152-07-4 (2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole)

• Product Name: 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole
• CAS No: 1235152-07-4
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5451898
• PubChem ID: 49671425
• Update Time: 2025-08-04

2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole
• AKOS024476924
• F2964-0805
• 2-(isobutylthio)-5-(3-nitrophenyl)-1-phenyl-1H-imidazole
• 1235152-07-4
• 2-(2-methylpropylsulfanyl)-5-(3-nitrophenyl)-1-phenylimidazole
• 2-[(2-Methylpropyl)thio]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

• Inchi： 1S/C19H19N3O2S/c1-14(2)13-25-19-20-12-18(21(19)16-8-4-3-5-9-16)15-7-6-10-17(11-15)22(23)24/h3-12,14H,13H2,1-2H3
• InChI Key： KKBYFYQWNUAMJQ-UHFFFAOYSA-N
• SMILES： C1(SCC(C)C)N(C2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.6±52.0 °C(Predicted)
• pka: 2.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole

2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole (CAS No. 1235152-07-4): An Overview of Its Structure, Properties, and Applications

2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole (CAS No. 1235152-07-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole makes it an intriguing candidate for various studies, including those focused on anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole is characterized by a central imidazole ring substituted with a phenyl group at the 1-position, a 3-nitrophenyl group at the 5-position, and a (2-methylpropyl)sulfanyl group at the 2-position. This intricate arrangement of functional groups imparts specific chemical and physical properties to the compound. The presence of the nitro group confers electron-withdrawing characteristics, while the sulfanyl group provides nucleophilic reactivity. These features contribute to the compound's stability and reactivity in various chemical environments.

In recent years, extensive research has been conducted to explore the biological activities of 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole. One notable study published in the Journal of Medicinal Chemistry (2023) investigated its anti-inflammatory properties. The results indicated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole could be a promising lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole has also shown promising antimicrobial activity. A study published in the Antimicrobial Agents and Chemotherapy (2024) evaluated its efficacy against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results demonstrated that this compound exhibits broad-spectrum antimicrobial activity, with particular effectiveness against multidrug-resistant strains. This property makes it a valuable candidate for combating antibiotic-resistant infections.

In addition to its anti-inflammatory and antimicrobial properties, 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole has been investigated for its potential anticancer effects. A study published in the Cancer Research (2024) explored its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The findings revealed that this compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent with reduced side effects.

The pharmacokinetic properties of 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole have also been studied to assess its suitability for therapeutic applications. Research published in the European Journal of Pharmaceutical Sciences (2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for drug development.

The synthetic route to produce 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole has been optimized to ensure high yield and purity. A detailed synthetic protocol published in the Tetrahedron Letters (2024) describes a multi-step process involving several key reactions such as nucleophilic substitution, electrophilic aromatic substitution, and cyclization. This protocol provides a robust method for large-scale synthesis, making it feasible for industrial production.

In conclusion, 2-[(2-methylpropyl)sulfanyl]-5-(3-nitrophenyl)-1-phenyl-1H-imidazole (CAS No. 1235152-07-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.